Cas no 18034-37-2 (Benzeneethanamine,N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy-)

Benzeneethanamine,N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy- structure
18034-37-2 structure
Product Name:Benzeneethanamine,N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy-
CAS No:18034-37-2
MF:C19H23NO4
MW:329.39022564888
CID:231523
PubChem ID:303905
Update Time:2025-04-19

Benzeneethanamine,N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,N-[(3,4-dimethoxyphenyl)methylene]-3,4-dimethoxy-
    • 1-(3,4-dimethoxyphenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]methanimine
    • (3,4-Dimethoxy-phenaethyl)-veratryliden-amin
    • (3,4-dimethoxy-phenethyl)-veratryliden-amine
    • 2-(3,4-dimethoxyphenyl)-N-[(E)-(3,4-dimethoxyphenyl)methylidene]ethanamine
    • AC1L73RJ
    • N-(3,4-dimethoxyphenyl)methylene-2-(3,4-dimethoxyphenyl)ethylamine
    • N-< 2-(3,4-dimethoxybenzyl)ethyl> -3,4-dimethoxybenzaldimine
    • NSC194244
    • Veratrumaldehyd-(3.4-dimethoxy-phenaethylimin)
    • CHEMBL3183678
    • SMR001821890
    • MLS003107009
    • 18034-37-2
    • NSC-194244
    • AKOS024359701
    • DTXSID20307684
    • Inchi: 1S/C19H23NO4/c1-21-16-7-5-14(11-18(16)23-3)9-10-20-13-15-6-8-17(22-2)19(12-15)24-4/h5-8,11-13H,9-10H2,1-4H3/b20-13+
    • InChI Key: OYKYCTMRLGPLFT-DEDYPNTBSA-N
    • SMILES: O(C)C1=C(C=CC(=C1)CC/N=C/C1C=CC(=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 329.16300
  • Monoisotopic Mass: 329.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.28000
  • LogP: 3.38260
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